Cas no 2171587-27-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid
• CAS No: 2171587-27-0
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6062558
• PubChem ID: 165778366
• Update Time: 2025-05-19

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid
• 2171587-27-0
• EN300-1488056
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamido]acetic acid

• Inchi： 1S/C25H24N2O5/c1-3-9-22(24(30)27(14-4-2)15-23(28)29)26-25(31)32-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h1,4-8,10-13,21-22H,2,9,14-16H2,(H,26,31)(H,28,29)
• InChI Key： IKOFQQAQDYHMTD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(N(CC(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid (CAS No. 2171587-27-0)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid (CAS No. 2171587-27-0) is a complex organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Amino-Acrylamide, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and is characterized by its unique structural features, including an acrylamide group and a propenyl substituent. These features make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The Fmoc group, which stands for fluorenylmethyloxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid allows for the selective protection of amino groups, facilitating the controlled synthesis of peptides and other nitrogen-containing compounds. The acrylamide moiety, on the other hand, introduces a reactive double bond that can be utilized in various chemical reactions, such as Michael additions and polymerizations.

Recent studies have highlighted the potential applications of Fmoc-Amino-Acrylamide in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have explored the use of this compound as a building block for designing small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases, including cancer and neurodegenerative disorders. By incorporating Fmoc-Amino-Acrylamide into these small molecules, scientists aim to create highly specific inhibitors that can disrupt pathological PPIs without affecting normal cellular functions.

In addition to its role in PPI modulation, Fmoc-Amino-Acrylamide has also shown promise in the field of drug delivery. The acrylamide group can be polymerized to form hydrogels or nanoparticles that can encapsulate and deliver therapeutic agents to specific target sites within the body. This approach has been particularly useful in enhancing the bioavailability and reducing the side effects of drugs used in cancer therapy. For example, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Amino-Acrylamide could be used to create stimuli-responsive hydrogels that release their payload in response to changes in pH or temperature, thereby improving the precision and efficacy of drug delivery.

The synthetic versatility of Fmoc-Amino-Acrylamide has also made it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using Fmoc-Amino-Acrylamide as a starting material, researchers can generate diverse libraries of derivatives with varying functional groups and substituents. This approach has been successfully applied in high-throughput screening campaigns to identify potential leads for drug discovery programs targeting a wide range of diseases.

Moreover, Fmoc-Amino-Acrylamide has been utilized in the development of fluorescent probes for cellular imaging. The fluorenyl moiety provides a strong fluorescent signal that can be used to track the localization and dynamics of biomolecules within living cells. This application is particularly valuable in understanding the mechanisms underlying cellular processes such as signal transduction and protein trafficking. A recent study published in Angewandte Chemie International Edition reported the synthesis of a fluorescent probe based on Fmoc-Amino-Acrylamide that could selectively label specific proteins within living cells, providing insights into their subcellular distribution and interactions.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-en-1-yl)pent-4-ynamidoacetic acid (CAS No. 2171587-27-0) is a versatile compound with significant potential applications in chemical biology and pharmaceutical research. Its unique structural features make it an ideal building block for designing bioactive molecules, developing advanced drug delivery systems, and creating fluorescent probes for cellular imaging. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.